Cas no 905454-90-2 (1-(5-Bromo-4-fluoro-2-hydroxyphenyl)ethanone)
1-(5-Bromo-4-fluoro-2-hydroxyphenyl)ethanone is a halogenated aromatic ketone with a molecular formula of C₈H₆BrFO₂. This compound features a bromo and fluoro substitution on the phenyl ring, along with a hydroxyl group adjacent to the acetyl moiety, enhancing its reactivity in synthetic applications. Its structural properties make it a valuable intermediate in pharmaceutical and agrochemical research, particularly for constructing complex heterocycles or functionalized aromatic systems. The presence of both electron-withdrawing (bromo, fluoro) and electron-donating (hydroxyl) groups offers versatile reactivity in electrophilic and nucleophilic transformations. High purity and stability under controlled conditions ensure consistent performance in organic synthesis.
905454-90-2 structure
Product Name:1-(5-Bromo-4-fluoro-2-hydroxyphenyl)ethanone
CAS No:905454-90-2
MF:C8H6BrFO2
MW:233.034445285797
MDL:MFCD09743924
CID:2952854
PubChem ID:58424368
Update Time:2025-05-27
1-(5-Bromo-4-fluoro-2-hydroxyphenyl)ethanone Chemical and Physical Properties
Names and Identifiers
-
- 2-羟基-4-氟-5-溴苯乙酮
- 1-(5-bromo-4-fluoro-2-hydroxyphenyl)ethanone
- 1-(5-bromo-4-fluoro-2-hydroxyphenyl)ethan-1-one
- 5'-Bromo-4'-fluoro-2'-hydroxyacetophenone
- AMY28104
- 1-(5-Bromo-4-fluoro-2-hydroxy-phenyl)-ethanone
- A928336
- Ethanone, 1-(5-bromo-4-fluoro-2-hydroxyphenyl)-
- Z1483956937
- 1-(5-Bromo-4-fluoro-2-hydroxyphenyl)ethanone (ACI)
- LXEWOXSXBATWKM-UHFFFAOYSA-N
- AKOS023646610
- DB-115869
- AS-37322
- Z1269206113
- CS-0059739
- EN300-114725
- MFCD09743924
- 905454-90-2
- SCHEMBL1228531
- 1-(5-Bromo-4-fluoro-2-hydroxyphenyl)ethanone
-
- MDL: MFCD09743924
- Inchi: 1S/C8H6BrFO2/c1-4(11)5-2-6(9)7(10)3-8(5)12/h2-3,12H,1H3
- InChI Key: LXEWOXSXBATWKM-UHFFFAOYSA-N
- SMILES: O=C(C)C1C(O)=CC(F)=C(Br)C=1
Computed Properties
- Exact Mass: 231.95352g/mol
- Monoisotopic Mass: 231.95352g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 37.3
1-(5-Bromo-4-fluoro-2-hydroxyphenyl)ethanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013016947-250mg |
5'-Bromo-4'-fluoro-2'-hydroxyacetophenone |
905454-90-2 | 97% | 250mg |
$484.80 | 2023-08-31 | |
| Alichem | A013016947-500mg |
5'-Bromo-4'-fluoro-2'-hydroxyacetophenone |
905454-90-2 | 97% | 500mg |
$831.30 | 2023-08-31 | |
| Alichem | A013016947-1g |
5'-Bromo-4'-fluoro-2'-hydroxyacetophenone |
905454-90-2 | 97% | 1g |
$1564.50 | 2023-08-31 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B915208-250mg |
1-(5-Bromo-4-fluoro-2-hydroxyphenyl)ethanone |
905454-90-2 | 95% | 250mg |
468.00 | 2021-05-17 | |
| Apollo Scientific | PC250103-1g |
1-(5-Bromo-4-fluoro-2-hydroxyphenyl)ethanone |
905454-90-2 | 1g |
£103.00 | 2025-02-21 | ||
| Apollo Scientific | PC250103-5g |
1-(5-Bromo-4-fluoro-2-hydroxyphenyl)ethanone |
905454-90-2 | 5g |
£355.00 | 2025-02-21 | ||
| Apollo Scientific | PC250103-10g |
1-(5-Bromo-4-fluoro-2-hydroxyphenyl)ethanone |
905454-90-2 | 10g |
£657.00 | 2025-02-21 | ||
| eNovation Chemicals LLC | Y1106570-25g |
1-(5-bromo-4-fluoro-2-hydroxyphenyl)ethan-1-one |
905454-90-2 | 95% | 25g |
$1000 | 2024-07-23 | |
| eNovation Chemicals LLC | D769049-1g |
1-(5-Bromo-4-fluoro-2-hydroxyphenyl)ethanone |
905454-90-2 | 95% | 1g |
$190 | 2023-05-17 | |
| eNovation Chemicals LLC | D769049-5g |
1-(5-Bromo-4-fluoro-2-hydroxyphenyl)ethanone |
905454-90-2 | 95% | 5g |
$270 | 2023-09-04 |
1-(5-Bromo-4-fluoro-2-hydroxyphenyl)ethanone Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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